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Compound of Interest

Compound Name: 4-Chloro-2-methyl-6-nitroquinoline

CAS No.: 1207-81-4

Cat. No.: B074608

Get Quote

Core Compound Identification and Properties
The foundational step in working with any chemical entity is the confirmation of its identity and

a clear understanding of its basic physicochemical properties.

Property Value Source

CAS Number 1207-81-4 [1][2][3][4]

Molecular Formula C₁₀H₇ClN₂O₂ [1][2][3]

Molecular Weight 222.63 g/mol [1][2]

IUPAC Name
4-chloro-2-methyl-6-

nitroquinoline
[2]

Canonical SMILES
CC1=CC(=NC2=C1C=C(C=C2

)[O-])Cl
[2]

InChI Key
PTZXWOQFSDHSDM-

UHFFFAOYSA-N
[5]
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Synthesis of 4-Chloro-2-methyl-6-nitroquinoline
The synthesis of this compound is a multi-step process that leverages fundamental reactions in

heterocyclic chemistry. While multiple routes may exist, a common and logical pathway

proceeds from a readily available aniline precursor through cyclization, nitration, and

subsequent chlorination. A representative synthesis starting from p-nitroaniline is outlined

below.

Synthetic Workflow Overview
The process involves a Combes-type quinoline synthesis to form the core heterocyclic

structure, followed by chlorination to install the reactive handle at the C4 position.

p-Nitroaniline + Acetylacetone

Step 1: Combes Cyclization
(Acid Catalyst, Heat)

Reagents

2-Methyl-6-nitroquinolin-4-ol

Intermediate

Step 2: Chlorination
(POCl₃, Heat)

Reagent

4-Chloro-2-methyl-6-nitroquinoline

Final Product
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Caption: Synthetic pathway for 4-Chloro-2-methyl-6-nitroquinoline.

Detailed Experimental Protocol
Step 1: Synthesis of 2-Methyl-6-nitroquinolin-4-ol

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, combine p-nitroaniline (1 equivalent) and acetylacetone (1.2 equivalents) in a suitable

high-boiling solvent such as polyphosphoric acid.

Cyclization: Heat the reaction mixture to approximately 130-140°C with vigorous stirring. The

acid catalyst facilitates the condensation of the aniline with the β-diketone, followed by an

intramolecular electrophilic cyclization onto the aromatic ring to form the quinoline core.

Workup: After the reaction is complete (monitored by TLC), cool the mixture and pour it

cautiously onto crushed ice. The acidic solution is then neutralized with a base (e.g.,

aqueous ammonia or sodium hydroxide solution) until a precipitate forms.

Isolation: The solid product, 2-methyl-6-nitroquinolin-4-ol, is collected by vacuum filtration,

washed thoroughly with water to remove inorganic salts, and dried under vacuum.

Step 2: Synthesis of 4-Chloro-2-methyl-6-nitroquinoline

Reaction Setup: Place the dried 2-methyl-6-nitroquinolin-4-ol (1 equivalent) into a round-

bottom flask equipped with a reflux condenser.

Chlorination: Add phosphorus oxychloride (POCl₃, ~5-10 equivalents) to the flask. The use of

POCl₃ is a standard and highly effective method for converting quinolinols (or more

accurately, the tautomeric quinolinones) into their corresponding chloro-derivatives.[6]

Reaction: Heat the mixture to reflux (approximately 110°C) for 1-2 hours.[7] The reaction

should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of

POCl₃.

Workup: After cooling to room temperature, the excess POCl₃ is carefully quenched by

slowly pouring the reaction mixture onto crushed ice. This is a highly exothermic process and

must be done with caution.
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Isolation and Purification: The resulting precipitate is collected by filtration, washed with cold

water, and then a dilute sodium bicarbonate solution to neutralize any remaining acid. The

crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to

yield pure 4-Chloro-2-methyl-6-nitroquinoline.[6]

Spectroscopic Profile
While experimental spectra for this specific compound are not widely published, a predicted

spectroscopic profile can be generated based on its structure and data from analogous

compounds.[8] This is invaluable for characterization and quality control.

Data Type Predicted Features

¹H NMR (CDCl₃, 400 MHz)
δ ~8.7 (s, 1H, H5), δ ~8.3 (d, 1H, H7), δ ~8.0 (d,

1H, H8), δ ~7.5 (s, 1H, H3), δ ~2.7 (s, 3H, -CH₃)

¹³C NMR (CDCl₃, 100 MHz)

δ ~160 (C2), δ ~150 (C4), δ ~148 (C6), δ ~145

(C8a), δ ~130 (C8), δ ~125 (C5), δ ~123 (C7), δ

~122 (C4a), δ ~120 (C3), δ ~25 (-CH₃)

FT-IR (KBr Pellet, cm⁻¹)

~3100-3000 (Ar C-H), ~1590, 1490 (C=C, C=N),

~1520, 1340 (asym/sym NO₂ stretch), ~850 (C-

Cl stretch)

Chemical Reactivity and Applications in Drug
Discovery
The utility of 4-Chloro-2-methyl-6-nitroquinoline as a synthetic intermediate is primarily

defined by the reactivity of the C4-chloro substituent.

Nucleophilic Aromatic Substitution (SNAr)
The quinoline ring system is inherently electron-deficient. This effect is significantly amplified by

the strong electron-withdrawing nitro group at the C6 position. This electronic arrangement

makes the C4 position highly susceptible to nucleophilic attack, allowing the chlorine atom to

be readily displaced in a Nucleophilic Aromatic Substitution (SNAr) reaction.[9]
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This reactivity is the cornerstone of its application in drug development. The chloro group

serves as an excellent leaving group, enabling the introduction of various functional groups

through reaction with a wide range of nucleophiles.

Core Scaffold Nucleophiles (Nu-H)

Functionalized Derivatives

4-Chloro-2-methyl-6-nitroquinoline

4-Amino Derivatives

SNAr

4-Ether Derivatives

SNAr

4-Thioether Derivatives

SNAr

Amines (R-NH₂) Alcohols / Phenols (R-OH) Thiols (R-SH)

Click to download full resolution via product page

Caption: Reactivity of 4-Chloro-2-methyl-6-nitroquinoline in SNAr reactions.

Application as a Scaffold for Kinase Inhibitors
The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and

metabolism, and its hyperactivation is a common feature in many human cancers.[7]

Consequently, inhibitors of this pathway are a major focus of modern oncology drug discovery.

Quinoline derivatives are prominent scaffolds in the design of kinase inhibitors. 4-Chloro-2-
methyl-6-nitroquinoline serves as a key starting material for building molecules that target

kinases within this pathway.[7] The C4 position provides an attachment point for side chains

that can interact with specific amino acid residues in the kinase active site, while the nitro group

at C6 can be reduced to an amine, providing another vector for chemical modification to

optimize potency, selectivity, and pharmacokinetic properties.

Safety and Handling
As with any laboratory chemical, proper safety precautions are mandatory when handling 4-
Chloro-2-methyl-6-nitroquinoline. While a specific safety data sheet (SDS) for this exact
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compound is not readily available, data from structurally similar chloro-nitro aromatic

compounds can provide guidance.[10][11][12]

General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

[11] Avoid formation and inhalation of dust.[10] Avoid contact with skin, eyes, and clothing.

[12]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and

chemical safety goggles.[11][13]

Hazards: May be harmful if swallowed, inhaled, or in contact with skin.[10] Causes skin and

serious eye irritation.[12]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][11]

Store away from strong oxidizing agents and strong bases.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[11]

Conclusion
4-Chloro-2-methyl-6-nitroquinoline, identified by CAS number 1207-81-4, is a high-value

chemical intermediate whose utility is rooted in its specific substitution pattern. The presence of

a displaceable chlorine atom at the C4 position, activated by the electron-withdrawing nitro

group, makes it an ideal substrate for nucleophilic aromatic substitution. This reactivity allows

for its elaboration into more complex molecular architectures, most notably as a foundational

scaffold for the development of kinase inhibitors targeting critical cancer-related signaling

pathways like PI3K/mTOR. A thorough understanding of its synthesis, reactivity, and handling is

essential for researchers aiming to leverage this versatile building block in drug discovery and

organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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